Cas no 2060026-71-1 ((4-ethyl-5-fluoro-2-methylquinolin-3-yl)methanol)

• Product Name: (4-ethyl-5-fluoro-2-methylquinolin-3-yl)methanol
• CAS No: 2060026-71-1
• MF: C₁₃H₁₄FNO
• MW: 219.254766941071
• MDL: MFCD30499808
• CID: 5173463
• PubChem ID: 125452656
• Update Time: 2025-07-23

(4-ethyl-5-fluoro-2-methylquinolin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• CID 125452656
• 3-Quinolinemethanol, 4-ethyl-5-fluoro-2-methyl-
• (4-ethyl-5-fluoro-2-methylquinolin-3-yl)methanol

• MDL： MFCD30499808
• Inchi： 1S/C13H14FNO/c1-3-9-10(7-16)8(2)15-12-6-4-5-11(14)13(9)12/h4-6,16H,3,7H2,1-2H3
• InChI Key： ONASQXHTFDETGG-UHFFFAOYSA-N
• SMILES： N1C2C(=C(F)C=CC=2)C(CC)=C(CO)C=1C

Experimental Properties

• Density: 1.192±0.06 g/cm3(Predicted)
• Boiling Point: 355.2±37.0 °C(Predicted)
• pka: 13.48±0.10(Predicted)

Additional information on (4-ethyl-5-fluoro-2-methylquinolin-3-yl)methanol

Introduction to (4-ethyl-5-fluoro-2-methylquinolin-3-yl)methanol and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (4-ethyl-5-fluoro-2-methylquinolin-3-yl)methanol, with the CAS number 2060026-71-1, stands out as a compound of considerable interest due to its unique structural properties and potential applications. This introduction delves into the compound's characteristics, its significance in contemporary research, and its implications for future developments.

The molecular structure of (4-ethyl-5-fluoro-2-methylquinolin-3-yl)methanol is characterized by a quinoline core, which is a heterocyclic aromatic compound consisting of a benzene ring fused to a pyridine ring. This core structure is further modified by the presence of various substituents, including an ethyl group at the 4-position, a fluoro atom at the 5-position, and a methyl group at the 2-position. Additionally, a hydroxymethyl group is attached at the 3-position, contributing to the compound's overall reactivity and functionality.

One of the most striking features of this compound is its fluoro substitution. Fluorine atoms are known for their ability to influence the electronic properties of molecules, often enhancing their bioavailability and metabolic stability. In pharmaceutical applications, fluorinated compounds are frequently employed due to their improved pharmacokinetic profiles. The presence of a fluoro atom in (4-ethyl-5-fluoro-2-methylquinolin-3-yl)methanol suggests that it may exhibit enhanced binding affinity and selectivity when interacting with biological targets.

Recent research has highlighted the importance of quinoline derivatives in medicinal chemistry. Quinoline-based compounds have a long history of use in treating various diseases, including malaria and bacterial infections. The structural diversity of quinolines allows for the development of compounds with tailored biological activities. For instance, modifications at different positions on the quinoline ring can lead to significant changes in pharmacological properties. The specific arrangement of substituents in (4-ethyl-5-fluoro-2-methylquinolin-3-yl)methanol makes it a promising candidate for further exploration in drug discovery.

The hydroxymethyl group at the 3-position of the quinoline core introduces another layer of complexity to this compound. Hydroxymethyl groups are versatile functional groups that can participate in various chemical reactions, including oxidation, reduction, and etherification. These reactions can be exploited to synthesize more complex derivatives with enhanced biological activity. Moreover, hydroxymethyl groups can improve solubility and bioavailability, making them valuable in pharmaceutical formulations.

In the context of modern chemical research, (4-ethyl-5-fluoro-2-methylquinolin-3-yl)methanol has garnered attention for its potential applications in multiple fields. For instance, its structural features make it a suitable candidate for developing novel anticancer agents. Quinoline derivatives have been shown to exhibit cytotoxic effects against various cancer cell lines. The combination of ethyl, fluoro, and methyl substituents may enhance its ability to interact with specific targets involved in cancer cell proliferation and survival.

Additionally, this compound may find applications in agrochemicals. The unique structural motifs present in (4-ethyl-5-fluoro-2-methylquinolin-3-yl)methanol could contribute to its efficacy as a pesticide or herbicide. Fluorinated compounds are known for their improved stability and bioactivity in agricultural settings. Further research is needed to explore these possibilities fully.

The synthesis of (4-ethyl-5-fluoro-2-methylquinolin-3-yl)methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, may be employed to construct the complex quinoline core efficiently. The introduction of fluorine atoms often requires specialized methodologies due to their high reactivity and sensitivity to environmental conditions.

The pharmacological evaluation of (4-ethyl-5-fluoro-2-methylquinolin-3-yl)methanol is an ongoing area of research. In vitro studies have demonstrated its potential interactions with various biological targets, including enzymes and receptors involved in disease pathways. However, further investigation is necessary to fully elucidate its mechanism of action and therapeutic potential. Preclinical studies involving animal models will provide valuable insights into its safety profile and efficacy before human trials can be considered.

The environmental impact of fluorinated compounds is another critical consideration. While fluorine atoms enhance biological activity, they also contribute to environmental persistence. Sustainable synthetic routes that minimize waste and reduce environmental footprint are essential for future developments involving this class of compounds.

In conclusion,(4-Ethyl)-5-fluoro-(2-methylquinolin)-3-yli methanol CAS NO:2060026 -71 -1 represents a fascinating subject for chemical research due to its unique structure and potential applications across multiple domains。 Its quinoline core combined with strategic substituents positions it as a promising candidate for developing novel pharmaceuticals、agrochemicals，and materials。 As research continues，further insights into its properties will undoubtedly emerge，opening new avenues for innovation。